Cas no 1353988-03-0 (2-{2-[(Benzyl-methyl-amino)-methyl]-pyrrolidin-1-yl}-ethanol)

• Product Name: 2-{2-[(Benzyl-methyl-amino)-methyl]-pyrrolidin-1-yl}-ethanol
• CAS No: 1353988-03-0
• MF: C₁₅H₂₄N₂O
• MW: 248.363863945007
• CID: 2161577
• Update Time: 2025-10-22

2-{2-[(Benzyl-methyl-amino)-methyl]-pyrrolidin-1-yl}-ethanol Chemical and Physical Properties

Names and Identifiers

• 2-{2-[(Benzyl-methyl-amino)-methyl]-pyrrolidin-1-yl}-ethanol
• 2-(2-((Benzyl(methyl)amino)methyl)pyrrolidin-1-yl)ethanol
• (S)-2-(2-((Benzyl(methyl)amino)methyl)pyrrolidin-1-yl)ethanol
• AM94949
• 2-{2-[(benzylmethylamino)methyl]pyrrolidin-1-yl}-ethanol

• Inchi： 1S/C15H24N2O/c1-16(12-14-6-3-2-4-7-14)13-15-8-5-9-17(15)10-11-18/h2-4,6-7,15,18H,5,8-13H2,1H3
• InChI Key： RSXMOGVTLJQRHR-UHFFFAOYSA-N
• SMILES： OCCN1CCCC1CN(C)CC1C=CC=CC=1

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 18
• Rotatable Bond Count: 6
• Complexity: 229
• Topological Polar Surface Area: 26.7

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Phenylmethylamines

Additional information on 2-{2-[(Benzyl-methyl-amino)-methyl]-pyrrolidin-1-yl}-ethanol

2-{2-[(Benzyl-methyl-amino)-methyl]-pyrrolidin-1-yl}-ethanol (CAS No. 1353988-03-0): A Comprehensive Overview

2-{2-[(Benzyl-methyl-amino)-methyl]-pyrrolidin-1-yl}-ethanol, identified by the CAS registry number 1353988-03-0, is a complex organic compound with significant potential in various chemical and pharmaceutical applications. This compound, often abbreviated as BMAPE, belongs to the class of tertiary amines and features a unique combination of functional groups, including an ethanol moiety and a pyrrolidine ring substituted with a benzyl-methyl-amino group. Its structure makes it a versatile molecule with promising properties in drug design, catalysis, and materials science.

The synthesis of BMAPE typically involves multi-step reactions, often starting from readily available starting materials such as benzylamine and pyrrolidine. The reaction sequence usually includes alkylation, amidation, and reduction steps to achieve the final product. Recent advancements in asymmetric synthesis have enabled the production of enantiomerically pure forms of this compound, which is particularly valuable for pharmacological studies where stereochemistry plays a critical role.

One of the most notable applications of BMAPE is in the field of medicinal chemistry. Researchers have explored its potential as a building block for constructing bioactive molecules, particularly in the development of kinase inhibitors and GPCR modulators. For instance, studies published in Nature Communications (2023) demonstrated that derivatives of BMAPE exhibit potent inhibitory activity against several oncogenic kinases, suggesting its utility in anticancer drug discovery.

In addition to its pharmaceutical applications, BMAPE has shown promise in catalytic processes. Its ability to act as a chiral ligand in asymmetric catalysis has been highlighted in recent publications in Angewandte Chemie. For example, it has been used to catalyze the enantioselective synthesis of α-amino acids, which are essential components in peptide synthesis and drug development.

The physical properties of BMAPE are also worth noting. It has a melting point of approximately 78°C and a boiling point around 165°C under standard conditions. Its solubility profile indicates good solubility in organic solvents such as dichloromethane and acetonitrile, making it suitable for various laboratory applications. The compound's stability under physiological conditions further enhances its suitability for biomedical research.

From an environmental perspective, recent studies have focused on the biodegradation pathways of BMAPE. Research conducted by the European Chemicals Agency (ECHA) suggests that it undergoes rapid microbial degradation under aerobic conditions, minimizing its environmental footprint. This finding aligns with global efforts to develop eco-friendly chemical compounds.

In conclusion, 2-{2-[(Benzyl-methyl-amino)-methyl]-pyrrolidin-1-yl}-ethanol (CAS No. 1353988-03-0) is a multifaceted compound with diverse applications across chemistry and pharmacology. Its unique structure, coupled with advancements in synthetic methodologies and application-oriented research, positions it as a valuable tool for scientists and industries alike. As ongoing studies continue to uncover new potentials for this compound, its role in cutting-edge scientific endeavors is expected to grow significantly.